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Compound of Interest

Compound Name: 4-Chloro-2-methylphenol-d4

Cat. No.: B12395112

For researchers, scientists, and professionals in drug development, accurate and reliable
analysis of chlorophenols is crucial due to their environmental and health impacts. This guide
provides an objective comparison of different analytical methodologies for chlorophenol
determination, supported by experimental data from inter-laboratory and single-laboratory
validation studies.

Performance Comparison of Analytical Methods

The following tables summarize the quantitative performance of various methods for
chlorophenol analysis, providing a clear comparison of their efficacy.

Table 1: Method Detection Limits (MDLSs) for Various Chlorophenols in Water using NCASI
Method CP-86.07
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Spiked Observed ] ]
. Average MDL at Mill MDL at Mill
Analyte Concentrati MDL Range
MDL (ugl/L) A (pglL) B (pg/L)

on (pglL) (ngiL)
4-
chlorocatech 1.25 0.27 0.21-0.34 0.53 0.39
ol
3,4-
dichlorocatec 2.5 0.24 0.11-0.51 NA 0.76
hol
3,6-
dichlorocatec 2.5 0.24 0.14-0.42 0.38 0.44
hol
4.5-
dichlorocatec 2.5 0.28 0.19-0.55 0.26 0.62
hol
3,4,5-
trichlorocatec 5.0 0.36 0.13-0.81 0.50 0.82
hol
3,4,6-
trichlorocatec 5.0 0.29 0.08-0.54 0.40 0.51
hol
tetrachlorocat

5.0 0.33 0.13-0.75 0.34 0.86
echol
5_

o 2.5 0.19 0.17-0.24 NA 0.67

chlorovanillin
6_

2.5 0.24 0.17-0.35 NA NA
chlorovanillin
5,6-
dichlorovanilli 5.0 0.26 0.20-0.31 0.89 0
n
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 To cite this document: BenchChem. [A Comparative Guide to Inter-Laboratory Chlorophenol
Analysis Methods]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395112#inter-laboratory-comparison-of-
chlorophenol-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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